Propylamine
Propylamine
Propylamine is a primary amine and an important building block in the chemical synthesis. It is generally used as a petroleum additive and solvent in organic syntheses. It can also be used as a finishing agent for paints, drugs, rubber, pesticides, textile, and resin. It is used in the production of fungicides, antivirals, catalysts, molecular sieves, and corrosion inhibitors.
Propylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used in chemical analysis and to make other chemicals.
Propylamine is a member of the class of alkylamines that is propane substituted by an amino group at C-1. It is a conjugate base of a propan-1-aminium.
1-Propylamine, also known as 1-aminopropane or 3-aminopropyl, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1-Propylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 1-Propylamine has been primarily detected in feces. Within the cell, 1-propylamine is primarily located in the cytoplasm. 1-Propylamine can be converted into 3-methylthiopropylamine. 1-Propylamine is an ammoniacal tasting compound that can be found in a number of food items such as green bell pepper, orange bell pepper, red bell pepper, and pepper (c. annuum). This makes 1-propylamine a potential biomarker for the consumption of these food products.
Propylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used in chemical analysis and to make other chemicals.
Propylamine is a member of the class of alkylamines that is propane substituted by an amino group at C-1. It is a conjugate base of a propan-1-aminium.
1-Propylamine, also known as 1-aminopropane or 3-aminopropyl, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1-Propylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 1-Propylamine has been primarily detected in feces. Within the cell, 1-propylamine is primarily located in the cytoplasm. 1-Propylamine can be converted into 3-methylthiopropylamine. 1-Propylamine is an ammoniacal tasting compound that can be found in a number of food items such as green bell pepper, orange bell pepper, red bell pepper, and pepper (c. annuum). This makes 1-propylamine a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
107-10-8
VCID:
VC20830365
InChI:
InChI=1S/C3H9N/c1-2-3-4/h2-4H2,1H3
SMILES:
CCCN
Molecular Formula:
C3H9N
CH3(CH2)2NH2
C3H9N
CH3(CH2)2NH2
C3H9N
Molecular Weight:
59.11 g/mol
Propylamine
CAS No.: 107-10-8
Cat. No.: VC20830365
Molecular Formula: C3H9N
CH3(CH2)2NH2
C3H9N
Molecular Weight: 59.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Propylamine is a primary amine and an important building block in the chemical synthesis. It is generally used as a petroleum additive and solvent in organic syntheses. It can also be used as a finishing agent for paints, drugs, rubber, pesticides, textile, and resin. It is used in the production of fungicides, antivirals, catalysts, molecular sieves, and corrosion inhibitors. Propylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used in chemical analysis and to make other chemicals. Propylamine is a member of the class of alkylamines that is propane substituted by an amino group at C-1. It is a conjugate base of a propan-1-aminium. 1-Propylamine, also known as 1-aminopropane or 3-aminopropyl, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1-Propylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 1-Propylamine has been primarily detected in feces. Within the cell, 1-propylamine is primarily located in the cytoplasm. 1-Propylamine can be converted into 3-methylthiopropylamine. 1-Propylamine is an ammoniacal tasting compound that can be found in a number of food items such as green bell pepper, orange bell pepper, red bell pepper, and pepper (c. annuum). This makes 1-propylamine a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 107-10-8 |
| Molecular Formula | C3H9N CH3(CH2)2NH2 C3H9N |
| Molecular Weight | 59.11 g/mol |
| IUPAC Name | propan-1-amine |
| Standard InChI | InChI=1S/C3H9N/c1-2-3-4/h2-4H2,1H3 |
| Standard InChI Key | WGYKZJWCGVVSQN-UHFFFAOYSA-N |
| SMILES | CCCN |
| Canonical SMILES | CCCN |
| Boiling Point | 119.5 °F at 760 mm Hg (USCG, 1999) 48.5 °C 48-49 °C 48 °C |
| Colorform | Colorless liquid |
| Flash Point | -35 °F (USCG, 1999) BELOW -37 °C (OPEN CUP) |
| Melting Point | -117.4 °F (USCG, 1999) -83.0 °C Fp -83 ° -83 °C -83°C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator